6,8-Dibromo-2-(4-phenoxyphenyl)quinoline
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Description
6,8-Dibromo-2-(4-phenoxyphenyl)quinoline (6,8-DBQ) is a quinoline derivative that has been studied for its potential applications in the scientific research field. It has a wide range of biochemical and physiological effects, with its synthesis method and mechanism of action being well-understood.
Scientific Research Applications
- Researchers have investigated the potential of 6,8-Dibromo-2-(4-phenoxyphenyl)quinoline as an anticancer agent. Its unique structure and bromine substitution make it an intriguing candidate for inhibiting cancer cell growth. Studies explore its effects on specific cancer types, mechanisms of action, and potential synergies with existing therapies .
- The compound’s bromine atoms and quinoline core suggest anti-inflammatory properties. Investigations focus on its ability to modulate inflammatory pathways, potentially offering therapeutic benefits for conditions like rheumatoid arthritis or inflammatory bowel diseases .
- Some studies have explored the neuroprotective potential of 6,8-Dibromo-2-(4-phenoxyphenyl)quinoline. Researchers investigate its impact on neuronal health, synaptic plasticity, and neurodegenerative diseases. Understanding its mechanisms could lead to novel treatments .
- The compound’s unique structure may confer antimicrobial properties. Research examines its effectiveness against bacteria, fungi, and other pathogens. Applications could range from wound healing to combating drug-resistant infections .
- Scientists have studied the photophysical behavior of 6,8-Dibromo-2-(4-phenoxyphenyl)quinoline. Its fluorescence properties make it useful for imaging and sensing applications. Researchers explore its potential as a fluorescent probe or marker in biological systems .
- The quinoline scaffold is of interest in material science. Researchers investigate its use in organic electronic devices, such as organic light-emitting diodes (OLEDs) or organic photovoltaics (OPVs). The bromine substitution may enhance charge transport properties .
Anticancer Properties
Anti-inflammatory Activity
Neuroprotective Effects
Antimicrobial Activity
Photophysical Properties
Material Science and Organic Electronics
properties
IUPAC Name |
6,8-dibromo-2-(4-phenoxyphenyl)quinoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H13Br2NO/c22-16-12-15-8-11-20(24-21(15)19(23)13-16)14-6-9-18(10-7-14)25-17-4-2-1-3-5-17/h1-13H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWDFIAATKYFNCA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=CC=C(C=C2)C3=NC4=C(C=C(C=C4C=C3)Br)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H13Br2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6,8-Dibromo-2-(4-phenoxyphenyl)quinoline |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.